Cas no 2247102-30-1 (4,4-Difluorocycloheptane-1-carboxylic acid)
2247102-30-1 structure
Product Name:4,4-Difluorocycloheptane-1-carboxylic acid
CAS No:2247102-30-1
MF:C8H12F2O2
MW:178.176489830017
CID:5839319
PubChem ID:138040033
Update Time:2023-12-14
4,4-Difluorocycloheptane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,4-Difluorocycloheptane-1-carboxylic acid
- Cycloheptanecarboxylic acid, 4,4-difluoro-
- AT36647
- CS-0526839
- EN300-6216251
- 2247102-30-1
- SCHEMBL24337131
-
- Inchi: 1S/C8H12F2O2/c9-8(10)4-1-2-6(3-5-8)7(11)12/h6H,1-5H2,(H,11,12)
- InChI Key: GAHFMPOQHGQMNR-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)CCCC(F)(F)CC1
Computed Properties
- Exact Mass: 178.08053595g/mol
- Monoisotopic Mass: 178.08053595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 259.8±40.0 °C(Predicted)
- pka: 4.25±0.40(Predicted)
4,4-Difluorocycloheptane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6216251-0.05g |
4,4-difluorocycloheptane-1-carboxylic acid |
2247102-30-1 | 95.0% | 0.05g |
$312.0 | 2025-03-15 | |
| Enamine | EN300-6216251-0.1g |
4,4-difluorocycloheptane-1-carboxylic acid |
2247102-30-1 | 95.0% | 0.1g |
$466.0 | 2025-03-15 | |
| Enamine | EN300-6216251-0.25g |
4,4-difluorocycloheptane-1-carboxylic acid |
2247102-30-1 | 95.0% | 0.25g |
$666.0 | 2025-03-15 | |
| Enamine | EN300-6216251-0.5g |
4,4-difluorocycloheptane-1-carboxylic acid |
2247102-30-1 | 95.0% | 0.5g |
$1046.0 | 2025-03-15 | |
| Enamine | EN300-6216251-1.0g |
4,4-difluorocycloheptane-1-carboxylic acid |
2247102-30-1 | 95.0% | 1.0g |
$1343.0 | 2025-03-15 | |
| Enamine | EN300-6216251-2.5g |
4,4-difluorocycloheptane-1-carboxylic acid |
2247102-30-1 | 95.0% | 2.5g |
$2631.0 | 2025-03-15 | |
| Enamine | EN300-6216251-5.0g |
4,4-difluorocycloheptane-1-carboxylic acid |
2247102-30-1 | 95.0% | 5.0g |
$3894.0 | 2025-03-15 | |
| Enamine | EN300-6216251-10.0g |
4,4-difluorocycloheptane-1-carboxylic acid |
2247102-30-1 | 95.0% | 10.0g |
$5774.0 | 2025-03-15 | |
| Aaron | AR028QTR-50mg |
4,4-difluorocycloheptane-1-carboxylicacid |
2247102-30-1 | 95% | 50mg |
$454.00 | 2025-02-16 | |
| Aaron | AR028QTR-100mg |
4,4-difluorocycloheptane-1-carboxylicacid |
2247102-30-1 | 95% | 100mg |
$666.00 | 2025-02-16 |
4,4-Difluorocycloheptane-1-carboxylic acid Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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